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Compound of Interest

Compound Name: ATH686

Cat. No.: B1666111 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

preparation, storage, and handling of ATH686.

Introduction
ATH686 is a novel small molecule inhibitor of the ATR (Ataxia Telangiectasia and Rad3-related)

kinase. ATR is a critical component of the DNA damage response (DDR) pathway, a network of

signaling pathways that collectively sense, signal, and repair DNA lesions.[1] By inhibiting ATR,

ATH686 can sensitize cancer cells to DNA-damaging agents and may have therapeutic

potential in various oncology indications. This document provides detailed protocols for the

preparation and storage of ATH686 solutions to ensure its stability and efficacy in preclinical

research settings.

Physicochemical Properties of ATH686
A summary of the key physicochemical properties of ATH686 is provided in the table below.

This information is crucial for the correct preparation and handling of the compound.
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Property Value

Molecular Formula C₂₃H₂₄N₆O₂

Molecular Weight 416.48 g/mol

Appearance White to off-white solid

Solubility
Soluble in DMSO (>10 mM), sparingly soluble in

ethanol, and insoluble in water.

Solution Preparation Protocols
The following protocols describe the preparation of stock and working solutions of ATH686 for

in vitro and in vivo studies.

Preparation of ATH686 Stock Solution (10 mM in DMSO)
Materials:

ATH686 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Equilibrate the ATH686 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the required amount of ATH686 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 4.165 mg of ATH686.

Add the appropriate volume of anhydrous DMSO to the vial containing the ATH686 powder.
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Vortex the solution vigorously until the ATH686 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for 5-10 minutes) may be applied to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Preparation of ATH686 Working Solutions
For cell-based assays, the ATH686 DMSO stock solution should be further diluted in the

appropriate cell culture medium to the desired final concentration.

Protocol:

Thaw a single-use aliquot of the 10 mM ATH686 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

It is recommended to prepare fresh working solutions for each experiment and to avoid

storing diluted solutions for extended periods.

Storage and Stability
Proper storage of ATH686 is essential to maintain its chemical integrity and biological activity.

Stability studies are crucial to define the appropriate storage conditions and shelf-life of the

compound and its solutions.[2][3][4][5][6]
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Solution Type
Storage
Temperature

Shelf-Life
Special
Instructions

ATH686 Powder -20°C ≥ 24 months

Store in a desiccator

to protect from

moisture.

10 mM Stock Solution

in DMSO
-20°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

Aliquot into single-use

volumes.

Working Solutions in

Aqueous Media
2-8°C Use immediately

Prepare fresh for each

experiment. Do not

store.

Experimental Workflow for In Vitro Kinase Assay
The following diagram illustrates a typical workflow for an in vitro kinase assay to evaluate the

inhibitory activity of ATH686 on the ATR kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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